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Trimetozine: Parent Compound Profile

The table below summarizes the key chemical and pharmacological information available for the parent

drug, trimetozine.

Attribute

Description

IUPAC Name

Molecular Formula

Molecular Weight

CAS Registry Number

Pharmacological
Activity

Mechanism of Action

Chemical Structure

Morpholin-4-yl-(3,4,5-trimethoxyphenyl)methanone [1]

C14H1oNOs [2] [1]

281.30 g/mol [2] [1]

635-41-6 [2] [1]

Orally active sedative with mild tranquilizing/anxiolytic effects [2] [1]

Unclear/not fully elucidated [1]

A morpholine ring connected to a trimethoxybenzene ring via a carbonyl
(amide) group [3] [1]
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Methodologies for Metabolite Profiling

Although trimetozine metabolite data is lacking, modern analytical workflows for characterizing drug

metabolites are well-established. The following workflow and description outline a standard approach.
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Workflow Stages Explained

e Sample Preparation and Analysis: Biological samples (urine, blood, or incubations with human liver
microsomes) undergo protein precipitation using cold organic solvents like acetonitrile and
isopropanol. The resulting extract is then analyzed by Liquid Chromatography coupled to High-
Resolution Mass Spectrometry (LC-HRMS), which separates compounds and provides accurate
mass data [4] [5].

e Data Processing and Metabolite Identification: HRMS data is processed using computational
strategies. Molecular networking clusters ions with similar fragmentation patterns, helping to identify
metabolites structurally related to the parent drug [5]. The parent subformula graph method scores
candidate formulae for fragments based on the rule that a metabolite's formula must be a subformula
of the parent drug's formula [6].

e Common Metabolic Pathways: These methodologies typically identify two classes of metabolites.
Phase | metabolites involve reactions like hydroxylation or dealkylation (e.g., O-despropylation, N-
desethylation). Phase Il metabolites are formed via conjugation reactions, such as glucuronidation

[5].

Research Recommendations

Given the absence of specific data on trimetozine, here are actionable steps you could take to profile its

metabolites:

¢ Initiate In Vitro Studies: Conduct metabolism studies using human liver microsome (pHLM)
assays to predict primary Phase | metabolic pathways [4].

e Employ Untargeted LC-HRMS: This is the gold-standard method for detecting and identifying
unknown drug metabolites in complex biological samples [5].

o Utilize Advanced Data Processing: Apply molecular networking and parent subformula graph
techniques to your HRMS data to systematically identify and annotate trimetozine metabolites [6] [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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